Cas no 1396868-08-8 (N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1396868-08-8
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 6216520
• PubChem ID: 71778576
• Update Time: 2025-10-28

N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(2-methylphenyl)-6-morpholin-4-ylpyridazine-3-carboxamide
• F0696-4599
• AKOS024597482
• 6-morpholino-N-(o-tolyl)pyridazine-3-carboxamide
• 1396868-08-8

• Inchi： 1S/C16H18N4O2/c1-12-4-2-3-5-13(12)17-16(21)14-6-7-15(19-18-14)20-8-10-22-11-9-20/h2-7H,8-11H2,1H3,(H,17,21)
• InChI Key： CJFOSHAOCQRJOO-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(C(NC3C=CC=CC=3C)=O)N=N2)CC1

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide

Introduction to N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS No. 1396868-08-8)

N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1396868-08-8, belongs to the pyridazine class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of both a methylphenyl group and a morpholin-4-yl moiety in its molecular structure suggests a potential for multifaceted interactions with biological targets, making it a promising candidate for further research and development.

The molecular structure of N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide consists of a pyridazine core substituted with an amide functional group at the 3-position, a methylphenyl group at the 2-position, and a morpholin-4-yl group at the 6-position. This arrangement not only contributes to the compound's distinct chemical identity but also opens up possibilities for various chemical modifications and derivatization strategies. The amide group, in particular, is known to enhance solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential biological targets. Studies suggest that the N-(2-methylphenyl) moiety may interact with aromatic hydrophobic pockets in proteins, while the 6-(morpholin-4-yl) group could engage in hydrogen bonding or other polar interactions. These insights are particularly valuable in the context of drug discovery, as they help in rationalizing the design of novel molecules with enhanced pharmacological properties.

In the realm of medicinal chemistry, pyridazine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The structural features of N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide align well with these known properties, suggesting that it may exhibit similar benefits. Furthermore, the compound's amide functionality could serve as a scaffold for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The precise arrangement of substituents in its structure suggests that it could selectively interact with specific enzymes or receptors involved in disease pathways. For instance, studies have shown that pyridazine derivatives can inhibit kinases and other enzymes implicated in cancer progression. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs of N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide with improved binding affinities and selectivity.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to efficiently build the required functional groups and linkages. These advances not only streamline the synthesis process but also allow for greater flexibility in modifying the structure of N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide for specific applications.

As research continues to unfold, N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide is poised to become a valuable tool in drug discovery efforts. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. By integrating experimental data with computational predictions, scientists can gain deeper insights into its mechanism of action and develop novel therapeutic strategies based on this compound.

The future directions for research on this molecule are multifaceted. Investigating its interactions with various biological targets will be crucial in understanding its potential therapeutic applications. Additionally, exploring synthetic routes to optimize its production will be essential for scaling up its availability for further studies. Collaborative efforts between chemists, biologists, and pharmacologists will be instrumental in harnessing the full potential of N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide.

In conclusion, N-(2-methylphenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS No. 1396868-08-8) represents a promising avenue for pharmaceutical innovation. Its intricate molecular architecture and potential biological activities position it as a compelling subject for further research. As our understanding of this compound grows, so too will our ability to develop novel treatments that address unmet medical needs.